Gold-carbonaceous materials based heterostructures for gas sensing applications
RSC Advances Pub Date: 2021-04-13 DOI: 10.1039/D1RA00361E
Abstract
There is a growing and widespread interest in developing powerful gas sensors to track the level of environmental pollution by detecting the unintended release of poisonous gases into the atmosphere; the gas sensing devices prevent endangering human life as well. Due to their large surface area, more active adsorption sites, high electron mobility, hollow structure, and physicochemical stability, carbon-based nanostructured materials such as carbon nanotubes (single and multi-walled carbon nanotubes) and nanowires are promising gas sensors. The surface modification of carbon nanostructures with gold nanoparticles increases sensitivity and sensing response time, and it is possible to produce a process that is operational at room temperature. Gold nanoparticles' astounding role coated on carbon nanomaterials in hole mobility modulation renders them the most promising candidate for gas sensing applications by acting a nano-Schottky barrier. An overview of recent developments in carbon nanostructures decorated with gold nanoparticles, their gas sensing applications, and the mechanistic point of view has been summarized in this review.
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